Cas no 15491-89-1 (Diphosphoric acid,potassium sodium salt (1:2:2))
15491-89-1 structure
Product Name:Diphosphoric acid,potassium sodium salt (1:2:2)
CAS No:15491-89-1
MF:KNaO7P2
MW:236.031394004822
CID:191542
PubChem ID:21254608
Update Time:2025-04-19
Diphosphoric acid,potassium sodium salt (1:2:2) Chemical and Physical Properties
Names and Identifiers
-
- Diphosphoric acid,potassium sodium salt (1:2:2)
- Dipotassium disodium diphosphate
- 15491-89-1
- EINECS 239-519-4
- potassium;sodium;phosphonato phosphate
-
- Inchi: 1S/K.Na.H4O7P2/c;;1-8(2,3)7-9(4,5)6/h;;(H2,1,2,3)(H2,4,5,6)/q2*+1;/p-4
- InChI Key: DQZXOIPVJBKPAK-UHFFFAOYSA-J
- SMILES: [K+].P(=O)([O-])([O-])OP(=O)([O-])[O-].[Na+]
Computed Properties
- Exact Mass: 313.8138
- Monoisotopic Mass: 235.86540210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 172.5
Diphosphoric acid,potassium sodium salt (1:2:2) Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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